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Compound of Interest

Compound Name:
1H-Imidazole-4-methanol, 5-

methyl-

Cat. No.: B1194300 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis of 5-methyl-1H-imidazole-

4-methanol, a valuable building block in medicinal chemistry and drug development. This

document details the primary synthetic pathways, experimental protocols, and quantitative data

to support researchers in the effective production of this compound.

Introduction
5-Methyl-1H-imidazole-4-methanol is a heterocyclic compound featuring an imidazole core, a

functional group of significant interest in the development of therapeutic agents due to its

presence in many biologically active molecules. The strategic placement of the methyl and

hydroxymethyl groups on the imidazole ring allows for diverse chemical modifications, making it

a versatile intermediate for constructing more complex molecular architectures.

Synthetic Pathways
The synthesis of 5-methyl-1H-imidazole-4-methanol can be primarily achieved through two

main strategies, both starting from precursors that establish the core imidazole structure. The

most common and effective methods involve the reduction of a carbonyl group at the C4

position of the imidazole ring.
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The logical workflow for the synthesis typically begins with the formation of a suitable 4-

substituted-5-methylimidazole precursor, followed by a reduction step to yield the final alcohol.
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Caption: General synthetic workflow for 5-methyl-1H-imidazole-4-methanol.

Experimental Protocols
Method 1: Reduction of Ethyl 4-methylimidazole-5-
carboxylate
This protocol details the synthesis of 5-methyl-1H-imidazole-4-methanol via the reduction of its

corresponding ethyl ester.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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